![molecular formula C18H15N3O2 B5800491 5-[(4-methoxybenzyl)amino]-2-phenyl-1,3-oxazole-4-carbonitrile](/img/structure/B5800491.png)
5-[(4-methoxybenzyl)amino]-2-phenyl-1,3-oxazole-4-carbonitrile
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
5-[(4-methoxybenzyl)amino]-2-phenyl-1,3-oxazole-4-carbonitrile, commonly known as MOB-PCN, is a novel psychoactive substance that belongs to the class of synthetic cathinones. Synthetic cathinones are a group of designer drugs that are chemically similar to cathinone, a naturally occurring stimulant found in the khat plant. MOB-PCN has gained popularity among drug users due to its euphoric and stimulating effects. However,
Mechanism of Action
MOB-PCN works by binding to the dopamine transporter, which prevents the reuptake of dopamine into presynaptic neurons. This results in an increase in dopamine levels in the synaptic cleft, leading to enhanced dopaminergic activity. The exact mechanism of action is not fully understood, but it is believed to be similar to other synthetic cathinones.
Biochemical and Physiological Effects:
The use of MOB-PCN has been shown to result in increased locomotor activity in animals. It has also been found to increase the release of dopamine and other neurotransmitters in the brain. MOB-PCN has been shown to have effects on the cardiovascular system, including increased heart rate and blood pressure.
Advantages and Limitations for Lab Experiments
One advantage of using MOB-PCN in laboratory experiments is its potency as a dopamine transporter inhibitor. This makes it useful in studying the effects of dopamine on behavior and cognition. However, one limitation is that its effects on the cardiovascular system may confound results in studies that are not focused on this area.
Future Directions
There are several future directions for research on MOB-PCN. One area of interest is its potential as a treatment for dopamine-related disorders, such as Parkinson's disease. Another area of interest is its effects on the cardiovascular system and the potential for developing drugs that target both the dopamine transporter and cardiovascular system. Further research is also needed to fully understand the mechanism of action of MOB-PCN and its effects on the brain and body.
Synthesis Methods
The synthesis of MOB-PCN involves the reaction of 4-methoxybenzylamine with 2-phenyl-1,3-oxazole-4-carbonitrile in the presence of a suitable catalyst. The final product is obtained after purification through recrystallization. The synthesis process is relatively simple and can be carried out in a laboratory setting.
Scientific Research Applications
MOB-PCN has gained significant attention in the scientific community due to its potential applications in research. It has been found to be a potent dopamine transporter inhibitor, which makes it useful in studying the role of dopamine in the brain. MOB-PCN has also been used in animal studies to investigate its effects on behavior and cognition.
properties
IUPAC Name |
5-[(4-methoxyphenyl)methylamino]-2-phenyl-1,3-oxazole-4-carbonitrile |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H15N3O2/c1-22-15-9-7-13(8-10-15)12-20-18-16(11-19)21-17(23-18)14-5-3-2-4-6-14/h2-10,20H,12H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PNUXITSWAXYYSP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)CNC2=C(N=C(O2)C3=CC=CC=C3)C#N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H15N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
305.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.